Cas no 2229147-28-6 (2-(5-bromo-2-chloropyridin-4-yl)propan-2-amine)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)propan-2-amine
• CAS No: 2229147-28-6
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 6219673
• PubChem ID: 165806475
• Update Time: 2025-10-28

2-(5-bromo-2-chloropyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-4-yl)propan-2-amine
• 2229147-28-6
• EN300-1908187

• Inchi： 1S/C8H10BrClN2/c1-8(2,11)5-3-7(10)12-4-6(5)9/h3-4H,11H2,1-2H3
• InChI Key： QDPRDNKJEZGLID-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C)(C)N)Cl

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)propan-2-amine

2-(5-Bromo-2-chloropyridin-4-yl)propan-2-amine

Introduction to 2-(5-Bromo-2-chloropyridin-4-yl)propan-2-amine

2-(5-Bromo-2-chloropyridin-4-yl)propan-2-amine, a compound with the CAS number NO 2229147-28-6, is a highly specialized organic chemical entity that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and chlorine atoms, along with a secondary amine group attached to a propane backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The pyridine ring in this compound serves as a versatile platform for further chemical modifications, enabling the exploration of diverse chemical reactivities and biological activities. The presence of halogens, specifically bromine and chlorine, introduces electronic effects that can influence the compound's reactivity in synthetic transformations. Additionally, the secondary amine group provides opportunities for hydrogen bonding and other non-covalent interactions, which are crucial in many biochemical contexts.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and reactivity of this compound. For instance, studies employing density functional theory (DFT) have revealed insights into the compound's frontier molecular orbitals, shedding light on its potential roles in catalytic processes and as a building block in organic synthesis.

Furthermore, the compound's ability to act as a ligand in coordination chemistry has been explored in recent research. Its nitrogen atom can coordinate with metal ions, making it a candidate for constructing metalloorganic frameworks (MOFs) or catalysts for industrial processes. These applications highlight the versatility of NO 2229147-28-6 in modern chemical research.

In summary, NO 2229147-28-6, or NO 2-(5-bromo-2-chloropyridin-4-y...